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Compound of Interest

Compound Name: Cereclor

Cat. No.: B8269983

Welcome to the technical support center for Cereclor™ (chlorinated paraffins). This guide is
designed for researchers and scientists to provide answers to frequently asked questions and
to offer troubleshooting assistance for optimizing the concentration of Cereclor™ for effective
flame retardancy in your polymer formulations.

Frequently Asked Questions (FAQSs)

Q1: How does Cereclor™ function as a flame retardant?

Al: Cereclor™, a chlorinated paraffin, primarily functions in the gas phase of the combustion
cycle. When the polymer is exposed to heat, Cereclor™ decomposes and releases hydrogen
chloride (HCI) gas.[1][2] This gas acts as a free radical scavenger in the flame, interrupting the
exothermic chain reactions of combustion.[2][3][4] This process cools the system and reduces
the supply of flammable gases, ultimately suppressing the flame.[4] Additionally, some
chlorinated paraffins can promote the formation of a protective char layer on the material's
surface, which acts as a barrier to heat and mass transfer, further inhibiting combustion.[5]

Q2: What are the key factors to consider when selecting a Cereclor™ grade for my
application?

A2: The selection of an appropriate Cereclor™ grade depends on several factors:

e Chlorine Content: Higher chlorine content generally leads to better flame retardancy.[6]
Grades with approximately 70% chlorine are often used for dedicated flame-retardant
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applications.[7][8]

o Carbon Chain Length: The chain length of the paraffin affects its physical properties, such as
viscosity and volatility, as well as its compatibility with the host polymer.[7][9] Long-chain
grades (C18 and above) are often used in rigid plastics, while mid-chain (C14-17) or short-
chain (C10-13) grades are used in more flexible applications.[7][8]

o Polymer Compatibility: Cereclor™ has limited compatibility with some polymers.[1] It is
crucial to select a grade that is compatible with your polymer system to avoid issues like
migration or "blooming."

e Physical Properties: The viscosity and volatility of the Cereclor™ grade will impact the
processing and final properties of your material.[2][10]

Q3: Can Cereclor™ be used in combination with other additives?

A3: Yes, Cereclor™ is often used with synergistic additives to enhance its flame-retardant
efficacy.[11] The most common synergist is antimony trioxide (Sb20s3).[1][12] The antimony
trioxide reacts with the released HCI to form antimony oxychlorides and trichloride, which are
even more effective at quenching the flame's radical reactions. Other synergists like zinc borate
may also be used.[1]

Q4: What is the dual functionality of Cereclor™ in PVC formulations?

A4: In Polyvinyl Chloride (PVC) formulations, Cereclor™ acts as both a secondary plasticizer
and a flame retardant.[1][13][14] While primary plasticizers are added to make PVC flexible,
they can compromise its inherent flame resistance.[1] Cereclor™ helps to restore and
enhance the flame retardancy while also contributing to the flexibility of the final product.[2][13]

Data Presentation

Table 1: Typical Properties of Selected Cereclor™
Grades

This table summarizes the typical properties of various Cereclor™ grades to aid in selection.
Note that specific values may vary slightly between batches.
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Grade

Carbon
Chain
Length

Chlorine
Content (%
wiw)

Viscosity
(SUS at
100°F)

Density
(g/ml at
25°C)

Primary
Use

Cereclor™
42[15]

>C20

42

8670

1.16

Plasticizer
and FRin
paints,
sealants, and

adhesives.

Cereclor™
S40[16]

C14-C17

45

300

Plasticizer
and FR in
coatings,
adhesives,
and PVC.

Cereclor™
E50[17]

Cl14-C17

50

820

1.22

Extreme
pressure
additive in

lubricants.

Cereclor™
S52[14]

Cl14-C17

51.7

1441

1.26

Secondary
plasticizer
and FRin
PVC, paints,
and sealants.

Cereclor™
S56[18]

C14-C17

55.75

7058

131

Plasticizer
and FRin
coatings,

adhesives,

and sealants.

Cereclor™
S58[19]

Cl14-C17

58.15

13606

1.36

Plasticizer
and FR in
sealants,

adhesives,

and coatings.
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Table 2: lllustrative Example of Cereclor™ Concentration
Effect on Flame Retardancy in a Flexible PVC
Formulation

The following table provides an illustrative example of how increasing the concentration of a
suitable Cereclor™ grade (e.g., a mid-chain with >50% chlorine) might affect the flame
retardancy of a flexible PVC compound. Actual results will vary based on the specific

formulation.
Cereclor™ Conc. Synergist (Sbh203) Limiting Oxygen UL 94 Rating (3
(phr) (phr) Index (LOI) (%) mm)
0 3 25 V-2
10 3 28 V-1
20 3 32 V-0
30 3 35 V-0

*phr: parts per hundred rubber/resin

Troubleshooting Guide
Q: My formulation is not achieving the desired flame retardancy rating (e.g., UL 94 V-0). What
should | do?

A: If you are experiencing poor flame retardant performance, consider the following steps:

e Increase Cereclor™ Concentration: The most direct approach is to incrementally increase
the loading level of Cereclor™.

e Check Chlorine Content: Ensure you are using a Cereclor™ grade with a sufficiently high
chlorine content for your application's requirements. For high performance, grades with over
50% chlorine are recommended.[1]

 Incorporate a Synergist: If you are not already doing so, adding a synergist like antimony
trioxide (Sb20s) can dramatically improve flame retardant efficiency.[11][12]
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Evaluate Dispersion: Poor dispersion of Cereclor™ and other additives in the polymer
matrix can lead to inconsistent performance. Review your compounding process to ensure
uniform mixing.

Re-evaluate Polymer Formulation: High levels of flammable primary plasticizers or other
additives can counteract the effect of the flame retardant.[1] You may need to adjust the
overall formulation.

Q: I'm observing negative effects on the physical properties of my polymer, such as reduced

thermal stability or discoloration. What could be the cause?

A: These issues can arise from the interaction of Cereclor™ with the polymer and other

additives, especially at high processing temperatures.

Thermal Stability: Chlorinated paraffins can decompose at high temperatures (prolonged
heating above 70°C or short periods above 200°C), liberating hydrogen chloride (HCI).[20]
This can degrade the polymer. Consider using a Cereclor™ grade with higher thermal
stability or adding thermal stabilizers to your formulation. The combination of chlorinated
paraffins and antimony trioxide can sometimes negatively affect thermal stability.[1]

Discoloration: The release of HCI during processing can cause discoloration. Ensure your
processing temperatures are as low as feasible and consider using acid scavengers or
improved stabilizer packages.

Mechanical Properties: As a secondary plasticizer, Cereclor™ can alter the mechanical
properties of the polymer.[10] You may need to rebalance the ratio of primary and secondary
plasticizers to achieve the desired hardness, flexibility, and tensile strength.

Q: My Cereclor™ seems to be migrating to the surface of the material over time

(blooming/leaching). How can | prevent this?

A: Migration is typically a result of poor compatibility or oversaturation of the plasticizer in the

polymer matrix.[1]

e Check Compatibility: Ensure the chosen Cereclor™ grade is compatible with your polymer.

Long-chain chlorinated paraffins generally have lower migration tendencies than short-chain
versions.
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Optimize Concentration: Reduce the concentration of Cereclor™ to a level below the
saturation point of the polymer. You may need to find a balance between flame retardancy
and the prevention of migration.

Use a Higher Molecular Weight Grade: Higher molecular weight (longer chain) chlorinated
paraffins are less prone to migration.

Experimental Protocols
Limiting Oxygen Index (LOI) Test (ASTM D2863)

The LOI test determines the minimum concentration of oxygen in an oxygen/nitrogen mixture

that will support the flaming combustion of a material.[21][22][23] A higher LOI value indicates

better flame resistance.

Methodology:

Sample Preparation: Prepare a sample of the material with standard dimensions (typically
80-150 mm long, 10 mm wide, and 4 mm thick).[21]

Apparatus Setup: Place the sample vertically in a glass chimney.

Gas Flow: Introduce a mixture of oxygen and nitrogen into the bottom of the chimney at a
controlled flow rate.

Ignition: Ignite the top of the sample with a pilot flame.

Observation: Observe the sample's burning behavior. The flame must remain burning for at
least 3 minutes or consume 5 cm of the sample's length.[21]

Oxygen Concentration Adjustment: Adjust the oxygen concentration in the gas mixture and
repeat the test until the minimum concentration that supports combustion is found. This
concentration is the LOI value.

UL 94 Vertical Burn Test

The UL 94 test is one of the most common methods for assessing the flammability of plastic

materials.[21]
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Methodology:
o Sample Preparation: Prepare rectangular bar samples of a specified thickness (e.g., 3 mm).
o Apparatus Setup: Clamp the sample vertically.

» First Flame Application: Apply a controlled blue flame (20 mm high) to the bottom edge of the
sample for 10 seconds and then remove it.[21]

e Record T1: Measure the afterflame time (T1), which is the time the sample continues to
flame after the ignition source is removed.

e Second Flame Application: Immediately after the flame extinguishes, reapply the ignition
flame for another 10 seconds.

e Record T2 and T3: Measure the second afterflame time (T2) and the afterglow time (T3).

 Classification: Classify the material's performance (V-0, V-1, or V-2) based on the afterflame
times, afterglow time, and whether flaming drips ignite a cotton patch placed below the
sample. A V-0 rating indicates the highest level of flame retardancy under this standard.

Cone Calorimetry (ASTM E1354)

Cone calorimetry is a small-scale test that measures various combustion parameters, providing
detailed information about the fire behavior of a material.[21]

Methodology:
o Sample Preparation: Prepare a flat sample of the material (typically 100 mm x 100 mm).
o Apparatus Setup: Place the sample horizontally in the test apparatus.
o Heat Exposure: Expose the sample to a controlled level of radiant heat from a conical heater.
o Data Collection: Throughout the test, continuously measure parameters such as:
o Time to ignition

o Heat Release Rate (HRR)
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o Total Heat Released (THR)
o Mass loss rate

o Smoke production

e Analysis: Analyze the collected data to characterize the material's fire performance. A lower
peak Heat Release Rate and lower smoke production are indicative of better flame
retardancy.

Visualizations
Experimental Workflow
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Testing & Analysis
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Caption: Workflow for optimizing Cereclor™ concentration for flame retardancy.

Troubleshooting Logic
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Issue:
Poor Flame Retardancy

Is a synergist
(e.g., Sb203) being used?

What is the Cereclor™
Chlorine Content?

Action: Add Synergist

0,
(e.g., 3-5 phr Sbh205) >50%

Is the Cereclor™
concentration optimized?

Action: Switch to a
higher %CI grade (>50%)

y Y
Action: Incrementally . es .
e e e (Consider other formulation
components)

Re-test Formulation

Click to download full resolution via product page

Caption: Decision tree for troubleshooting poor flame retardant performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

e 20. tri-iso.com [tri-iso.com]

e 21. The Flame-Retardant Mechanisms and Preparation of Polymer Composites and Their
Potential Application in Construction Engineering - PMC [pmc.ncbi.nlm.nih.gov]

e 22. e2techtextiles.com [e2techtextiles.com]
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 To cite this document: BenchChem. [Technical Support Center: Optimizing Cereclor™
Concentration for Flame Retardancy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8269983#optimizing-cereclor-concentration-for-
flame-retardancy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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